Cas no 14798-26-6 (2,4,6-trinitrophenolate)

2,4,6-trinitrophenolate structure
2,4,6-trinitrophenolate structure
Product Name:2,4,6-trinitrophenolate
CAS No:14798-26-6
MF:C6H2N3O7
MW:228.095981121063
CID:1319344
PubChem ID:4432340
Update Time:2025-04-20

2,4,6-trinitrophenolate Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trinitrophenolate
    • phenol, 2,4,6-trinitro-, ion(1-)
    • 2,4,6-Trinitrophenoxide
    • Picric acidanion
    • [2-(2-phenylethyl)phenyl]azanium
    • bis(3-azaniumylpropyl)-[2-(dimethylazaniumyl)ethyl]azanium
    • Pertite
    • 14798-26-6
    • picrate
    • picrate ion
    • 2,4,6-trinitrophenolate ion
    • 2,4,6-trinitrophenoxide ion
    • CHEBI:86297
    • OXNIZHLAWKMVMX-UHFFFAOYSA-M
    • 2,4,6-TNP
    • Q27159059
    • Shimose
    • picrate anion
    • DTXSID00403239
    • SCHEMBL8744
    • Lyddite
    • Inchi: 1S/C6H3N3O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H/p-1
    • InChI Key: OXNIZHLAWKMVMX-UHFFFAOYSA-M
    • SMILES: [O-]C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 227.98926
  • Monoisotopic Mass: 227.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 161A^2

Experimental Properties

  • Boiling Point: 303.56°C at 760 mmHg
  • Flash Point: 133.896°C
  • PSA: 152.48
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